Cas no 852-37-9 (5-phenyl-2-(4-phenylphenyl)-1,3-oxazole)

5-Phenyl-2-(4-phenylphenyl)-1,3-oxazole is a substituted oxazole derivative characterized by its biphenyl and phenyl functional groups. This heterocyclic compound exhibits notable stability and photophysical properties, making it useful in materials science and organic electronics. Its rigid molecular structure contributes to high thermal resistance and efficient luminescence, which are advantageous for applications in optoelectronic devices, such as OLEDs and fluorescent probes. The compound's extended π-conjugation system enhances electronic delocalization, improving charge transport in semiconducting materials. Additionally, its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. Suitable for high-purity synthesis, it serves as a valuable intermediate in advanced material development.
5-phenyl-2-(4-phenylphenyl)-1,3-oxazole structure
852-37-9 structure
Product Name:5-phenyl-2-(4-phenylphenyl)-1,3-oxazole
CAS No:852-37-9
MF:C21H15NO
MW:297.349905252457
CID:1835878
PubChem ID:24852986
Update Time:2025-05-20

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole
    • 2-(4-biphenylyl)-5-phenyl-oxazole
    • AC1L3X3F
    • 2-(4-biphenylyl)-5-phenyloxazole
    • 2-(biphenyl-4-yl)-5-phenyl-1,3-oxazole
    • AC1Q6ZB6
    • 2-biphenylyl-5-phenyloxazole
    • NSC87971
    • 2-(biphenyl-4-yl)-5-phenyloxazole
    • SureCN2684521
    • AC1Q4WPE
    • 2-phenyl-5-(4-biphenyl)oxazole
    • 2-(4-biphenyl)-5-phenyloxazole
    • Ambcb5213781
    • 2-(2-CHLORO-ACETYLAMINO)-5-ISOPROPYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
    • BPO
    • 2-[1,1′-Biphenyl]-4-yl-5-phenyloxazole (ACI)
    • Oxazole, 2-(4-biphenylyl)-5-phenyl- (6CI, 7CI, 8CI)
    • 2-(4-Biphenylyl)-5-phenyl-1,3-oxazole
    • 2-p-Biphenylyl-5-phenyl-1,3-oxazole
    • 2-p-Biphenylyl-5-phenyloxazole
    • 2-Phenyl-5-(4-biphenylyl)-1,3-oxazole
    • 5-Phenyl-2-(4-biphenylyl)oxazole
    • BPO (scintillator)
    • NSC 87971
    • p-Biphenylyl-2-phenyl-5-oxazole-1,3
    • 2-[1,1'-Biphenyl]-4-yl-5-phenyl-1,3-oxazole #
    • SCHEMBL2684521
    • 2-([1,1'-Biphenyl]-4-yl)-5-phenyloxazole
    • S5HT3RX97E
    • 852-37-9
    • NS00038869
    • UNII-S5HT3RX97E
    • Oxazole, 2-[1,1'-biphenyl]-4-yl-5-phenyl-
    • AKOS001595170
    • Oxazole, 2-(4-Biphenylyl)-5-phenyl-
    • EU-0003393
    • 2-(4-Biphenyl)-5-phenyloxazole 98
    • DTXSID50234393
    • 2-{[1,1'-BIPHENYL]-4-YL}-5-PHENYL-1,3-OXAZOLE
    • EINECS 212-711-5
    • 2-(4-Biphenyl)-5-phenyloxazole, 98%
    • NSC-87971
    • 2-Diphenyl-5-phenyloxazol
    • CCG-16010
    • CBDivE_006435
    • 2-[1,1'-Biphenyl]-4-yl-5-phenyloxazole
    • MDL: MFCD00005304
    • Inchi: 1S/C21H15NO/c1-3-7-16(8-4-1)17-11-13-19(14-12-17)21-22-15-20(23-21)18-9-5-2-6-10-18/h1-15H
    • InChI Key: RQGVWYIZAUHBBE-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=CC(C3C=CC=CC=3)=CC=2)OC(C2C=CC=CC=2)=C1

Computed Properties

  • Exact Mass: 297.11500
  • Monoisotopic Mass: 297.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: White crystals
  • Melting Point: 115-119 °C (lit.)
  • PSA: 26.03000
  • LogP: 5.67560
  • Solubility: Insoluble in water

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H319-H413
  • Warning Statement: P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-36
  • Safety Instruction: 26-45
  • Hazardous Material Identification: T
  • Risk Phrases:R25; R36
  • Storage Condition:−20°C

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
216984-1G
5-phenyl-2-(4-phenylphenyl)-1,3-oxazole
852-37-9 98%
1G
¥258.61 2022-02-24

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: fac-Tris(2-(2-pyridinyl)phenyl)iridium Solvents: 1,4-Dioxane ;  3 h, rt
Reference
Divergent Conversion of N-Acyl-isoxazol-5(2H)-ones to Oxazoles and 1,3-Oxazin-6-ones Using Photoredox Catalysis
Mei, Mingjing; Anand, Devireddy; Zhou, Lei, Organic Letters, 2019, 21(10), 3548-3553

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium trifluoroacetate ,  2-Methyl-N-(tri-1-pyrrolidinylphosphoranylidene)-2-propanamine Catalysts: (SP-4-3)-Chloro[8-[2-(dicyclohexylphosphino-κP)phenyl]-1,3,5,7-tetramethyl-2,4,6… Solvents: 2-Methyl-2-butanol ;  18 h, 105 °C
Reference
DalPhos/Nickel-Catalyzed C2-H Arylation of 1,3-Azoles Using a Dual-Base System
Bode, Nicholas E.; Stradiotto, Mark, Organic Letters, 2023, 25(49), 8809-8813

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Triphenylphosphine ,  Cuprous chloride ,  Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  rt; 24 h, 80 °C
Reference
Catalytic C-H/C-F Coupling of Azoles and Acyl Fluorides
Ogiwara, Yohei ; Iino, Yurika; Sakai, Norio, Chemistry - A European Journal, 2019, 25(26), 6513-6516

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Raw materials

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole Preparation Products

Additional information on 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole

Introduction to 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole (CAS No. 852-37-9)

5-phenyl-2-(4-phenylphenyl)-1,3-oxazole, identified by its Chemical Abstracts Service (CAS) number 852-37-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the oxazole class, a family of five-membered heterocycles containing one oxygen atom and two carbon atoms. The presence of two phenyl rings at the 2 and 4 positions of the oxazole ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and material science applications.

The structural motif of 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole features a central oxazole ring substituted with a phenyl group at the 5-position and two phenyl groups at the 2- and 4-positions. This arrangement creates a system with potential for π-conjugation, which can influence its photophysical properties, reactivity, and biological activity. The compound’s dual phenyl substitution enhances its molecular complexity, offering multiple sites for functionalization and interaction with biological targets.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazoles exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of phenyl groups in 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole may further modulate these activities by altering electron distribution and steric hindrance around the heterocyclic core. This compound has been explored in various contexts, including as a precursor for more complex molecules or as an intermediate in synthetic pathways leading to pharmacologically active agents.

One of the key areas where 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole has shown promise is in the development of organic electronic materials. The conjugated system formed by the phenyl groups and the oxazole ring can contribute to charge transport properties, making it a candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers have investigated its potential as a building block for designing novel materials with enhanced performance characteristics.

The synthesis of 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Common synthetic routes include cyclization reactions followed by cross-coupling steps to introduce the phenyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole has been studied to understand its molecular interactions and reactivity. Density functional theory (DFT) calculations have been employed to predict its electronic structure, optimize its geometry, and evaluate its potential as a ligand in coordination chemistry. These studies provide valuable insights into how modifications to the phenyl substituents can influence the compound’s properties.

The pharmacological potential of 5-phenyl-2-(4-phenylphenyl)-1,3-oxazole has been explored through various experimental approaches. In vitro assays have been conducted to assess its activity against enzymes such as kinases or cytochrome P450 enzymes, which are critical targets in drug development. Additionally, cell-based assays have been used to evaluate its effects on cancer cell lines or inflammatory pathways. While these preliminary studies suggest promising biological activity, further research is needed to fully elucidate its therapeutic potential.

In conclusion,5-phenoxyphosphinidene oxide CAS No 852379 is a structurally interesting compound with diverse applications in pharmaceuticals and materials science. Its unique combination of an oxazole core and multiple phenyl substituents makes it a valuable scaffold for further chemical investigation. As research continues to uncover new synthetic methods and biological functions,5-phenoxyphosphinidene oxide CAS No 852379 is likely to remain an important molecule in both academic laboratories and industrial settings.

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